Cas no 6397-38-2 (3-Chloro-N-2-(methylthio)phenylpropanamide)
6397-38-2 structure
Product Name:3-Chloro-N-2-(methylthio)phenylpropanamide
CAS No:6397-38-2
MF:C10H12ClNOS
MW:229.726380348206
MDL:MFCD08569888
CID:500704
PubChem ID:17126928
Update Time:2025-04-19
3-Chloro-N-2-(methylthio)phenylpropanamide Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-N-(2-(methylthio)phenyl)propanamide
- 3-chloro-N-(2-methylsulfanylphenyl)propanamide
- 3-CHLORO-N-[2-(METHYLTHIO)PHENYL]PROPANAMIDE
- 3-chloro-N-[2-(methylthio)phenyl]propanamide(SALTDATA: FREE)
- Propanamide,3-chloro-N-[2-(methylthio)phenyl]-
- 3-chloro-N-[2-(methylsulfanyl)phenyl]propanamide
- AC1Q4GWM
- AGN-PC-01BSKK
- ALBB-003549
- BBL015649
- CTK5C0327
- MolPort-005-310-941
- SBB047025
- MFCD08569888
- Z56385270
- AKOS003398507
- UPCMLD0ENAT5971016:001
- EN300-25836
- 6397-38-2
- CS-0243051
- VS-04987
- DTXSID90589298
- 3-Chloro-N-2-(methylthio)phenylpropanamide
-
- MDL： MFCD08569888
- Inchi： 1S/C10H12ClNOS/c1-14-9-5-3-2-4-8(9)12-10(13)6-7-11/h2-5H,6-7H2,1H3,(H,12,13)
- InChI Key： GVBUGAFESKFYMX-UHFFFAOYSA-N
- SMILES： ClCCC(NC1C=CC=CC=1SC)=O
Computed Properties
- Exact Mass: 229.03300
- Monoisotopic Mass: 229.0328129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 399.0±27.0 °C at 760 mmHg
- Flash Point: 195.1±23.7 °C
- Refractive Index: 1.58
- PSA: 54.40000
- LogP: 3.04890
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
3-Chloro-N-2-(methylthio)phenylpropanamide Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Chloro-N-2-(methylthio)phenylpropanamide Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-Chloro-N-2-(methylthio)phenylpropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C378813-100mg |
3-Chloro-N-[2-(methylthio)phenyl]propanamide |
6397-38-2 | 100mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C378813-500mg |
3-Chloro-N-[2-(methylthio)phenyl]propanamide |
6397-38-2 | 500mg |
$ 65.00 | 2022-04-01 | ||
| TRC | C378813-1g |
3-Chloro-N-[2-(methylthio)phenyl]propanamide |
6397-38-2 | 1g |
$ 80.00 | 2022-04-01 | ||
| abcr | AB219304-5 g |
3-Chloro-N-[2-(methylthio)phenyl]propanamide, 95%; . |
6397-38-2 | 95% | 5 g |
€269.50 | 2023-07-20 | |
| Chemenu | CM114774-5g |
3-chloro-N-[2-(methylthio)phenyl]propanamide |
6397-38-2 | 95% | 5g |
$*** | 2023-05-30 | |
| Chemenu | CM114774-10g |
3-chloro-N-[2-(methylthio)phenyl]propanamide |
6397-38-2 | 95% | 10g |
$*** | 2023-05-30 | |
| Enamine | EN300-25836-0.05g |
3-chloro-N-[2-(methylsulfanyl)phenyl]propanamide |
6397-38-2 | 100% | 0.05g |
$22.0 | 2023-09-14 | |
| Enamine | EN300-25836-0.1g |
3-chloro-N-[2-(methylsulfanyl)phenyl]propanamide |
6397-38-2 | 100% | 0.1g |
$33.0 | 2023-09-14 | |
| Enamine | EN300-25836-0.25g |
3-chloro-N-[2-(methylsulfanyl)phenyl]propanamide |
6397-38-2 | 100% | 0.25g |
$47.0 | 2023-09-14 | |
| Enamine | EN300-25836-0.5g |
3-chloro-N-[2-(methylsulfanyl)phenyl]propanamide |
6397-38-2 | 100% | 0.5g |
$73.0 | 2023-09-14 |
3-Chloro-N-2-(methylthio)phenylpropanamide Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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